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Compound of Interest

Compound Name: Ac-Cys(Trt)-OH

Cat. No.: B556451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of N-acetyl-S-

trityl-L-cysteine (Ac-Cys(Trt)-OH) in common organic solvents. Understanding the solubility of

this critical raw material is paramount for its effective use in peptide synthesis, drug discovery,

and development. This document compiles available solubility data, outlines a general

experimental protocol for solubility determination, and presents a logical workflow for solvent

selection.

Understanding Ac-Cys(Trt)-OH
Ac-Cys(Trt)-OH is a protected form of the amino acid cysteine, widely utilized in solid-phase

peptide synthesis (SPPS). The N-acetyl group protects the amine terminus, while the bulky

trityl group safeguards the thiol side chain from undesired side reactions, such as oxidation and

disulfide bond formation. The solubility of this reagent in various organic solvents is a critical

factor for efficient coupling reactions and the overall success of peptide synthesis.

Solubility Data of Ac-Cys(Trt)-OH and Related
Compounds
Precise quantitative solubility data for Ac-Cys(Trt)-OH in a range of organic solvents is not

extensively documented in publicly available literature. However, qualitative descriptions and
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data for structurally similar compounds provide valuable insights. The following table

summarizes the available information.

Compound Solvent
Chemical
Class

Solubility
Temperatur
e (°C)

Source

Ac-D-

Cys(Trt)-OH

Dimethylform

amide (DMF)
Amide

Freely

Soluble
Not Specified [1]

Ac-D-

Cys(Trt)-OH

Dichlorometh

ane (DCM)
Chlorinated

Freely

Soluble
Not Specified [1]

Ac-D-

Cys(Trt)-OH

N-Methyl-2-

pyrrolidone

(NMP)

Amide
Freely

Soluble
Not Specified [1]

H-Cys(Trt)-

OH

Dimethyl

Sulfoxide

(DMSO)

Sulfoxide
≥124.4

mg/mL
Not Specified [2]

H-Cys(Trt)-

OH

Dimethyl

Sulfoxide

(DMSO)

Sulfoxide
up to 20

mg/mL
Not Specified [3]

H-Cys(Trt)-

OH

Dimethyl

Sulfoxide

(DMSO)

Sulfoxide
5 mg/mL

(13.75 mM)
Not Specified [4]

H-Cys(Trt)-

OH

Dimethyl

Sulfoxide

(DMSO)

Sulfoxide
Soluble to 50

mM
Not Specified [5]

Note: The quantitative data presented is for H-Cys(Trt)-OH, which lacks the N-acetyl group of

the target compound, and the qualitative data is for the D-enantiomer. This information should

be used as a guideline, and solubility should be experimentally verified for Ac-L-Cys(Trt)-OH in

the specific solvent and conditions of interest.

Experimental Protocol for Solubility Determination
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The following is a general, standardized protocol for determining the solubility of a protected

amino acid like Ac-Cys(Trt)-OH in an organic solvent.

Objective: To determine the saturation solubility of Ac-Cys(Trt)-OH in a given organic solvent

at a specified temperature.

Materials:

Ac-Cys(Trt)-OH

Selected organic solvent(s) (e.g., DMF, DCM, NMP, DMSO)

Analytical balance

Vortex mixer

Thermostatically controlled shaker or water bath

Centrifuge

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector

Volumetric flasks and pipettes

Syringe filters (0.22 µm)

Procedure:

Preparation of Stock Solution: Prepare a stock solution of Ac-Cys(Trt)-OH in the chosen

solvent at a concentration known to be soluble.

Preparation of Saturated Solutions:

Add an excess amount of Ac-Cys(Trt)-OH to a known volume of the solvent in a series of

vials.

Seal the vials to prevent solvent evaporation.
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Equilibration:

Place the vials in a thermostatically controlled shaker or water bath set to the desired

temperature (e.g., 25 °C).

Agitate the samples for a sufficient period (e.g., 24-72 hours) to ensure equilibrium is

reached.

Phase Separation:

Centrifuge the vials at a high speed to pellet the undissolved solid.

Sample Preparation for Analysis:

Carefully withdraw an aliquot of the supernatant, ensuring no solid material is disturbed.

Filter the aliquot through a 0.22 µm syringe filter into a clean vial.

Dilute the filtered supernatant with a known volume of the solvent to bring the

concentration within the calibration range of the analytical method.

Quantitative Analysis:

Analyze the diluted samples using a validated HPLC method to determine the

concentration of Ac-Cys(Trt)-OH.

Prepare a calibration curve using the stock solution to quantify the concentration in the

samples.

Calculation of Solubility:

Calculate the concentration of Ac-Cys(Trt)-OH in the saturated solution, taking into

account the dilution factor.

Express the solubility in appropriate units (e.g., mg/mL, g/L, or mol/L).
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Visualization of Experimental and Logical
Workflows
The following diagrams illustrate the experimental workflow for solubility determination and a

logical approach to selecting a suitable solvent.
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Caption: Experimental workflow for determining the solubility of Ac-Cys(Trt)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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